Technical Support Center: Overcoming Resistance to Pyrrolopyrimidine-Based Inhibitors

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine*
CAS No.:	*905274-04-6*
Cat. No.:	*B1387773*

Get Quote

Welcome to the technical support center for researchers, scientists, and drug development professionals working with pyrrolopyrimidine-based inhibitors. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address the challenges of acquired resistance, a common hurdle in the clinical application of these targeted therapies. Our goal is to equip you with the scientific rationale and practical methodologies to anticipate, diagnose, and overcome resistance in your experimental models.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the fundamental aspects of pyrrolopyrimidine inhibitors and the mechanisms underlying resistance.

Q1: What is the primary mechanism of action for pyrrolopyrimidine-based inhibitors?

© 2026 BenchChem. All rights reserved.

A1: Pyrrolopyrimidine-based inhibitors are a class of small molecules that typically function as ATP-competitive inhibitors of protein kinases.[1][2] The pyrrolo[2,3-d]pyrimidine scaffold mimics the adenine base of ATP, enabling it to bind to the ATP-binding pocket of a target kinase.[2] This binding event blocks the phosphorylation of downstream substrates, thereby inhibiting the signaling pathway that is often dysregulated in diseases like cancer. The specificity of these inhibitors for different kinases is achieved through modifications to the pyrrolopyrimidine core, which allows for interactions with unique amino acid residues within the ATP-binding site of the target kinase.[3]

Q2: What are the most common mechanisms by which cancer cells develop resistance to pyrrolopyrimidine-based inhibitors?

A2: Resistance to pyrrolopyrimidine-based inhibitors is a multifaceted problem that can arise through several mechanisms:

- On-Target Modifications: This is a primary driver of acquired resistance and most commonly involves the emergence of secondary mutations in the kinase domain of the target protein.[4][5] These mutations can sterically hinder the inhibitor from binding or alter the conformation of the ATP-binding pocket, reducing the inhibitor's affinity.[6][7] A classic example is the "gatekeeper" mutation, which is located in a critical residue that controls access to a hydrophobic pocket within the kinase domain.[8][9]

- Bypass Signaling Pathway Activation: Cancer cells can develop resistance by activating alternative signaling pathways that compensate for the inhibited pathway.[6][5] For instance, if a pyrrolopyrimidine inhibitor targets the EGFR pathway, cells might upregulate signaling through other receptor tyrosine kinases like MET or IGF1R to maintain downstream signaling for survival and proliferation.[6]

- Target Overexpression: An increase in the expression level of the target kinase can effectively titrate out the inhibitor, requiring higher concentrations to achieve the same level of inhibition.[4]

- Drug Efflux: Increased expression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (MDR1), can actively pump the inhibitor out of the cell, reducing its intracellular

© 2026 BenchChem. All rights reserved.

concentration and efficacy.[4][10]

- Phenotypic Changes: Processes like the epithelial-mesenchymal transition (EMT) can confer a more resistant phenotype, although the exact mechanisms are complex and can involve changes in multiple signaling pathways.[5]

Q3: What is a "gatekeeper" mutation and why is it so critical in resistance to kinase inhibitors?

A3: The "gatekeeper" residue is a specific amino acid located at the entrance of a hydrophobic pocket deep within the ATP-binding site of many kinases.[9] This residue plays a crucial role in determining the selectivity of kinase inhibitors. Mutations at this site are a common mechanism of acquired drug resistance.[8][9]

A gatekeeper mutation typically replaces a smaller amino acid (like threonine) with a bulkier one (like methionine).[8] This steric hindrance can physically block the binding of many ATP-competitive inhibitors, including some pyrrolopyrimidine-based drugs, without significantly affecting the binding of the smaller, natural substrate, ATP.[8] Furthermore, some gatekeeper mutations can stabilize the active conformation of the kinase, leading to constitutive activation and further promoting resistance.[11]

Section 2: Troubleshooting Guide for Experimental Challenges

This guide provides practical, step-by-step advice for specific experimental issues you may encounter when studying resistance to pyrrolopyrimidine inhibitors.

Problem 1: My pyrrolopyrimidine inhibitor is effective in biochemical assays but shows reduced potency in cell-based assays.

This discrepancy is a common challenge and can be attributed to several factors related to the cellular environment.

Causality and Troubleshooting Steps:

© 2026 BenchChem. All rights reserved.

- Confirm Target Expression and Activity:
  - Rationale: The inhibitor will only be effective if its target is present and active in your chosen cell line.
  - Protocol:
    1. Lyse untreated cells and perform a Western blot to detect the total and phosphorylated (active) forms of the target kinase.
    2. If the target is not expressed or is not basally active, consider using a different cell line known to have an active target or transfecting the cells to express the target.[12]
- Assess Cell Permeability:
  - Rationale: Poor membrane permeability can limit the intracellular concentration of the inhibitor.
  - Protocol:
    1. Perform a cellular uptake assay. Incubate cells with the inhibitor for various time points.
    2. Lyse the cells and use LC-MS/MS to quantify the intracellular concentration of the inhibitor.
    3. If permeability is low, consider if the inhibitor's chemical properties (e.g., high polarity) might be the cause.
- Investigate Drug Efflux:
  - Rationale: Active transport out of the cell by efflux pumps can significantly reduce the inhibitor's effective concentration.
  - Protocol:
    1. Co-incubate your cells with the pyrrolopyrimidine inhibitor and a known inhibitor of common ABC transporters (e.g., verapamil for P-glycoprotein).

© 2026 BenchChem. All rights reserved.

2. Perform a cell viability or target inhibition assay. A significant increase in the potency of your inhibitor in the presence of the efflux pump inhibitor suggests that drug efflux is a contributing factor.

- Evaluate Inhibitor Stability in Media:
  - Rationale: The inhibitor may be unstable in the complex environment of cell culture media.
  - Protocol:
    1. Incubate the inhibitor in your complete cell culture media at 37°C for the duration of your experiment.
    2. At different time points, take aliquots of the media and analyze the concentration of the intact inhibitor using LC-MS/MS.
    3. If the inhibitor degrades, consider preparing fresh solutions more frequently or exploring formulation strategies.[13]

Data Summary Table: Troubleshooting Discrepancies in Inhibitor Potency

Potential Issue	Experimental Approach	Expected Outcome if Issue is Present
Low/No Target Expression	Western Blot for total and phospho-target	Faint or no band for the target protein.
Poor Cell Permeability	Cellular uptake assay (LC-MS/MS)	Low intracellular concentration of the inhibitor.
Drug Efflux	Co-treatment with efflux pump inhibitor	Increased potency of your inhibitor.
Inhibitor Instability	Stability assay in culture media (LC-MS/MS)	Decreased concentration of the inhibitor over time.

Problem 2: My cell line has developed resistance to a pyrrolopyrimidine inhibitor. How do I identify the

© 2026 BenchChem. All rights reserved.

mechanism of resistance?

Identifying the specific mechanism of resistance is crucial for developing strategies to overcome it. A systematic approach is recommended.

Workflow for Investigating Acquired Resistance:



Click to download full resolution via product page

Caption: Workflow for identifying mechanisms of acquired resistance.

Detailed Experimental Protocols:

- Target Gene Sequencing:
  - Rationale: To identify secondary mutations in the kinase domain that may confer resistance.
  - Protocol:
    1. Isolate genomic DNA or RNA (for cDNA synthesis) from both the parental (sensitive) and resistant cell lines.
    2. Design primers to amplify the coding region of the target kinase gene.

© 2026 BenchChem. All rights reserved.

3. Perform Sanger sequencing or next-generation sequencing (NGS) to identify any acquired mutations in the resistant cells. Compare the sequences to the parental cell line.

- Phospho-Receptor Tyrosine Kinase (RTK) Array:
  - Rationale: To screen for the activation of alternative signaling pathways.
  - Protocol:
    1. Lyse parental and resistant cells, with and without treatment with the pyrrolopyrimidine inhibitor.
    2. Use a commercially available phospho-RTK array, which contains antibodies against a panel of phosphorylated RTKs.
    3. Incubate the cell lysates with the array membrane and detect the signals according to the manufacturer's instructions.
    4. An increase in the phosphorylation of a specific RTK in the resistant cells suggests the activation of a bypass pathway.
- Quantitative PCR (qPCR) for Target Gene Expression:
  - Rationale: To determine if overexpression of the target kinase is contributing to resistance.
  - Protocol:
    1. Isolate total RNA from parental and resistant cells.
    2. Synthesize cDNA using reverse transcriptase.
    3. Perform qPCR using primers specific for the target kinase gene and a housekeeping gene for normalization.
    4. A significant increase in the relative mRNA expression of the target kinase in the resistant cells indicates gene amplification or transcriptional upregulation.

© 2026 BenchChem. All rights reserved.

Problem 3: How can I overcome the identified resistance mechanism in my experiments?

Once the mechanism of resistance is known, you can employ targeted strategies to circumvent it.

Strategies to Overcome Resistance:

Caption: Matching strategies to specific resistance mechanisms.

- For On-Target Mutations (e.g., Gatekeeper):
  - Strategy: Utilize a next-generation pyrrolopyrimidine inhibitor designed to bind to the mutated kinase.[14][15]
  - Rationale: These inhibitors often have a different binding mode or are designed with greater flexibility to accommodate the steric changes introduced by the mutation.[16][17] For example, fourth-generation EGFR inhibitors are being developed to overcome resistance mutations to third-generation inhibitors.[14]
  - Experimental Validation:
    1. Treat your resistant cell line (with the confirmed mutation) with the next-generation inhibitor.
    2. Perform a cell viability assay (e.g., MTS or CellTiter-Glo®[18]) to determine the IC50 value.
    3. Confirm on-target activity by performing a Western blot to assess the phosphorylation of the target kinase and downstream effectors.
- For Bypass Pathway Activation:
  - Strategy: Implement a combination therapy approach by co-administering the original pyrrolopyrimidine inhibitor with an inhibitor of the activated bypass pathway.[16][19]
  - Rationale: This dual blockade prevents the cancer cells from escaping through the alternative signaling route.[6]

© 2026 BenchChem. All rights reserved.

- Experimental Validation:
  1. Treat the resistant cells with each inhibitor alone and in combination at various concentrations.
  2. Use a cell viability assay to assess for synergistic, additive, or antagonistic effects. The Chou-Talalay method can be used to calculate a combination index (CI) to quantify synergy.
  3. Confirm the dual pathway inhibition by Western blotting for key signaling nodes in both pathways.

- For Target Overexpression:
  - Strategy: Increase the concentration of the current inhibitor or switch to a more potent analog.
  - Rationale: A higher concentration or a more potent inhibitor may be required to achieve sufficient target engagement when the target protein is present at elevated levels.
  - Experimental Validation:
    1. Perform a dose-response curve with the current inhibitor on the resistant cell line to determine if a higher concentration can overcome the resistance.
    2. If available, test a more potent pyrrolopyrimidine inhibitor and compare its IC50 value to the original inhibitor in the resistant cell line.

Quantitative Data Summary: IC50 Values for Overcoming Resistance

© 2026 BenchChem. All rights reserved.

Cell Line	Resistance Mechanism	Inhibitor A (Original) **IC50 (nM)**	Inhibitor B (Next-Gen) **IC50 (nM)**	Inhibitor A + Inhibitor C (Combo) **IC50 (nM)**
Parental	N/A	10	5	N/A
Resistant Clone 1	Gatekeeper Mutation	>1000	15	>1000
Resistant Clone 2	Bypass Activation	>1000	>1000	25 (for Inhibitor A)
Resistant Clone 3	Target Overexpression	500	250	N/A

Note: These are example values to illustrate the expected trends.

Section 3: Final Recommendations

The development of resistance to pyrrolopyrimidine-based inhibitors is a significant challenge in both preclinical research and clinical settings. A thorough understanding of the potential mechanisms of resistance is essential for designing robust experiments and developing effective therapeutic strategies.

As a Senior Application Scientist, I recommend a proactive approach:

- Characterize Your Model System Thoroughly: Before initiating inhibitor studies, confirm the expression and activation status of your target kinase.
- Anticipate Resistance: When possible, generate resistant cell lines in parallel with your primary experiments to have a model system ready for mechanistic studies.
- Employ a Multi-pronged Approach to Investigate Resistance: Do not assume a single mechanism. Systematically investigate on-target mutations, bypass pathways, and other potential causes.

© 2026 BenchChem. All rights reserved.

- Leverage Combination Therapies: The future of targeted therapy likely lies in rational drug combinations that can prevent or overcome the emergence of resistance.[16][20]

By following the guidance and protocols outlined in this technical support center, you will be better equipped to navigate the complexities of resistance and advance your research in the development of more durable and effective pyrrolopyrimidine-based therapies.

References

- Kopp, F., El-Awaad, E., & Wagner, S. (2021). Type II mode of JAK2 inhibition and destabilization are potential therapeutic approaches against the ruxolitinib resistance driven myeloproliferative neoplasms. Frontiers in Oncology. [Link]
- Zhang, Y., et al. (2023). Discovery of Potent and Selective Pyrrolo[2,3-d]pyrimidine Derivatives as Fourth-Generation EGFR Inhibitors Targeting Triple Mutations. Journal of Medicinal Chemistry. [Link]
- De Clercq, E. (2009). Cell-based Assays to Identify Inhibitors of Viral Disease. Expert Opinion on Drug Discovery. [Link]
- Wang, Y., et al. (2023). The Inhibitory Mechanism of 7H-Pyrrolo[2,3-d]pyrimidine Derivatives as Inhibitors of P21-Activated Kinase 4 through Molecular Dynamics Simulation. International Journal of Molecular Sciences. [Link]
- Ouellette, S. B., Noel, B. M., & Parker, L. L. (2016). A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance. PLoS ONE. [Link]
- Ercan, D., et al. (2015). EGFR mutations and resistance to Irreversible pyrimidine based EGFR inhibitors. Clinical Cancer Research. [Link]
- Lategahn, J., et al. (2019). Inhibition of Osimertinib-Resistant Epidermal Growth Factor Receptor EGFR-T790M/C797S. Chemical Science. [Link]
- Zhang, Y., et al. (2023). Discovery of Potent and Selective Pyrrolo[2,3-d]pyrimidine Derivatives as Fourth-Generation EGFR Inhibitors Targeting Triple Mutations. Matilda. [Link]

© 2026 BenchChem. All rights reserved.

- Al-Ostoot, F. H., et al. (2023). Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. Molecules. [Link]
- Sørland, Å. H., et al. (2022). Halogenated Pyrrolopyrimidines with Low MIC on Staphylococcus aureus and Synergistic Effects with an Antimicrobial Peptide. Antibiotics. [Link]
- Aplin, A. E., et al. (2018). Moving Synergistically Acting Drug Combinations to the Clinic by Comparing Sequential versus Simultaneous Drug Administrations. Molecular Cancer Therapeutics. [Link]
- Metwally, K. (2021). Pyrrolo[2,3-D]Pyrimidines as EGFR and VEGFR Kinase Inhibitors: A Comprehensive SAR Review. Current Medicinal Chemistry. [Link]
- Al-Obaid, A. M., et al. (2023). Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. Molecules. [Link]
- Wiese, M., et al. (2016). Pyrrolopyrimidine Derivatives as Novel Inhibitors of Multidrug Resistance-Associated Protein 1 (MRP1, ABCC1). Journal of Medicinal Chemistry. [Link]
- Rai, G., et al. (2022). Discovery and Optimization of Pyrrolopyrimidine Derivatives as Selective Disruptors of the Perinucleolar Compartment, a Marker of Tumor Progression toward Metastasis. Journal of Medicinal Chemistry. [Link]
- Kumar, A., et al. (2020). Pyrrolo[2,3-d]pyrimidine derivatives as inhibitors of RET: Design, synthesis and biological evaluation. Bioorganic & Medicinal Chemistry. [Link]
- Viswanathan, K., et al. (2004). Studies on pyrrolopyrimidines as selective inhibitors of multidrug-resistance-associated protein in multidrug resistance. Bioorganic & Medicinal Chemistry Letters. [Link]
- Buck, E., et al. (2008). Overcoming resistance to tyrosine kinase inhibitors: Lessons learned from cancer cells treated with EGFR antagonists. Biochimica et Biophysica Acta (BBA) - Reviews on Cancer. [Link]
- De Clercq, E. (2009). Cell-based Assays to Identify Inhibitors of Viral Disease. ResearchGate. [Link]

© 2026 BenchChem. All rights reserved.

- Li, A. (2023). New “Kill Test” Could Help Screen Better Antibiotics. The Scientist. [Link]
- Vipergen. (2024). Unlocking the Potential of Cell-Based Assays in Modern Scientific Research. Vipergen. [Link]
- Harvard Medical School. (2008). View Cleared on “Gatekeeper” Mutation as Bar to Cancer Drug. Harvard Medical School. [Link]
- Ho, E. S., et al. (2020). Mechanisms of resistance to PARP inhibitors - an evolving challenge in oncology. Cancer Drug Resistance. [Link]
- Viswanathan, K., et al. (2004). Studies on Pyrrolopyrimidines as Selective Inhibitors of Multidrug-Resistance-Associated Protein in Multidrug Resistance. ResearchGate. [Link]
- Varghese, S., et al. (2020). Chemical strategies to overcome resistance against targeted anticancer therapeutics. Nature Reviews Drug Discovery. [Link]
- Skóra, L., et al. (2022). Overcoming resistance mechanisms to kinase inhibitors. OncoTargets and Therapy. [Link]
- Kim, H., et al. (2022). Synthesis and structure-activity relationship studies of 1,5-isomers of triazole-pyrrolopyrimidine as selective Janus kinase 1 (JAK1) inhibitors. Bioorganic & Medicinal Chemistry Letters. [Link]
- Abd-El-Aziz, A. S., & El-Agrody, A. M. (2018). Mechanisms of Resistance to Kinase Inhibitors and Strategies to Prevent the Development of Drug Resistance. Current Cancer Drug Targets. [Link]
- Meyer, S. C., & Levine, R. L. (2014). Molecular Pathways: Molecular Basis for Sensitivity and Resistance to JAK Kinase Inhibitors. Clinical Cancer Research. [Link]
- Quintás-Cardama, A., & Verstovsek, S. (2013). Jak/STAT pathway: mutations, inhibitors, and resistance. Leukemia & Lymphoma. [Link]
- Lord, C. J., & Ashworth, A. (2013). Mechanisms of Resistance to PARP Inhibitors. Cancer Discovery. [Link]

© 2026 BenchChem. All rights reserved.

- Singh, P., & Kaur, M. (2023). Pyrrolo[2,3-d]pyrimidines as potential kinase inhibitors in cancer drug discovery: A critical review. European Journal of Medicinal Chemistry. [Link]
- Hernández-Sánchez, J. E., et al. (2024). The Mechanisms of Resistance to JAK Inhibitors in Lymphoid Leukemias: A Scoping Review of Evidence from Preclinical Models and Case Reports. International Journal of Molecular Sciences. [Link]
- Wagle, N., et al. (2014). Strategies for monitoring and combating resistance to combination kinase inhibitors for cancer therapy. Nature Communications. [Link]
- Tseng, Y., et al. (2023). Gatekeeper mutations activate FGF receptor tyrosine kinases by destabilizing the autoinhibited state. Proceedings of the National Academy of Sciences. [Link]
- Abel, R., et al. (2016). How a Kinase Inhibitor Withstands Gatekeeper Residue Mutations. Journal of the American Chemical Society. [Link]
- Yap, T. A., et al. (2021). Strategies for the prevention or reversal of PARP inhibitor resistance. Expert Opinion on Investigational Drugs. [Link]
- Al-Ostoot, F. H., et al. (2023). Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. Molecules. [Link]
- Fabbro, D., et al. (2004). Strategies to overcome resistance to targeted protein kinase inhibitors. Nature Reviews Drug Discovery. [Link]
- Girdler, F., & Faelen, L. (2009). Biochemical Mechanisms of Resistance to Small-Molecule Protein Kinase Inhibitors. Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics. [Link]
- Bukowski, K., et al. (2020). Multidrug Resistance in Cancer: Understanding Molecular Mechanisms, Immunoprevention and Therapeutic Approaches. Frontiers in Oncology. [Link]
- Abel, R., et al. (2016). How a Kinase Inhibitor Withstands Gatekeeper Residue Mutations. Columbia University. [Link]

© 2026 BenchChem. All rights reserved.

- Ho, E. S., et al. (2020). Mechanisms of resistance to PARP inhibitors - an evolving challenge in oncology. ResearchGate. [Link]
- Wang, Y., et al. (2021). Discovery of Novel Pyrrolo[2,3-d]pyrimidine-based Derivatives as Potent JAK/HDAC Dual Inhibitors for the Treatment of Refractory Solid Tumors. Journal of Medicinal Chemistry. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. The Inhibitory Mechanism of 7H-Pyrrolo[2,3-d]pyrimidine Derivatives as Inhibitors of P21-Activated Kinase 4 through Molecular Dynamics Simulation - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Pyrrolo[2,3-d]pyrimidines as potential kinase inhibitors in cancer drug discovery: A critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Pyrrolo[2,3-d]pyrimidine derivatives as inhibitors of RET: Design, synthesis and biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]
- 4. dovepress.com [dovepress.com]
- 5. semanticscholar.org [semanticscholar.org]
- 6. Overcoming resistance to tyrosine kinase inhibitors: Lessons learned from cancer cells treated with EGFR antagonists - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Biochemical Mechanisms of Resistance to Small-Molecule Protein Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Pardon Our Interruption [hms.harvard.edu]
- 9. technologynetworks.com [technologynetworks.com]
- 10. Mechanisms of resistance to PARP inhibitors - an evolving challenge in oncology - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Gatekeeper mutations activate FGF receptor tyrosine kinases by destabilizing the autoinhibited state - PMC [pmc.ncbi.nlm.nih.gov]
- 12. pdf.benchchem.com [pdf.benchchem.com]

© 2026 BenchChem. All rights reserved.

- 13. pdf.benchchem.com [pdf.benchchem.com]
- 14. pubs.acs.org [pubs.acs.org]
- 15. matilda.science [matilda.science]
- 16. Chemical strategies to overcome resistance against targeted anticancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
- 17. How a Kinase Inhibitor Withstands Gatekeeper Residue Mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. Cell-based Assays to Identify Inhibitors of Viral Disease - PMC [pmc.ncbi.nlm.nih.gov]
- 19. Moving Synergistically Acting Drug Combinations to the Clinic by Comparing Sequential versus Simultaneous Drug Administrations - PubMed [pubmed.ncbi.nlm.nih.gov]
- 20. Strategies to overcome resistance to targeted protein kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

- To cite this document: BenchChem. [Technical Support Center: Overcoming Resistance to Pyrrolopyrimidine-Based Inhibitors]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1387773/docs#technical-support-center-overcoming-resistance-to-pyrrolopyrimidine-based-inhibitors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved.

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.